N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C20H21N3O2/c1-15-6-5-9-17(14-15)20-22-19(25-23-20)11-10-18(24)21-13-12-16-7-3-2-4-8-16/h2-9,14H,10-13H2,1H3,(H,21,24)
• InChI Key: KEECYOHZADCJKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CCC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide, also known as PTZ-343, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. It belongs to the class of oxadiazole derivatives and has shown promising results in preclinical studies.

Mechanism of Action

N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide acts by inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation and immune response. By inhibiting PDE4, N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide reduces the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation.
Biochemical and Physiological Effects:
N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to have anti-inflammatory and anti-cancer effects in preclinical studies. It has been demonstrated to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation. In addition, N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to induce apoptosis (cell death) in cancer cells, leading to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide in lab experiments is its specificity for PDE4, which allows for targeted inhibition of this enzyme. However, one limitation is that N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

Further research is needed to determine the safety and efficacy of N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide in humans. In addition, future studies could investigate the potential therapeutic applications of N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide in other diseases, such as autoimmune disorders and infectious diseases. Finally, the development of more potent and selective PDE4 inhibitors could lead to the discovery of new drugs with improved therapeutic properties.

Synthesis Methods

N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide can be synthesized through a multistep process involving the reaction of m-tolyl hydrazine with ethyl acetoacetate, followed by cyclization with ethyl chloroformate and further reaction with phenethylamine. The final product is obtained after purification and characterization.

Scientific Research Applications

N-phenethyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory and anti-cancer properties in preclinical studies.